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Compound of Interest

Compound Name: 1-Pyridin-4-ylpiperidin-4-one

Cat. No.: B1312640 Get Quote

In-Depth Technical Guide: 1-Pyridin-4-
ylpiperidin-4-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Pyridin-4-ylpiperidin-4-one, a

heterocyclic compound of interest in medicinal chemistry. This document details its chemical

properties, potential synthesis strategies, and explores its putative biological significance based

on related structures.

Core Compound Properties
1-Pyridin-4-ylpiperidin-4-one is a bicyclic compound featuring a pyridine ring linked to a

piperidin-4-one moiety. Its chemical structure and properties are foundational to its potential

applications in drug discovery and development.
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Property Value

Molecular Formula C₁₀H₁₂N₂O

Molecular Weight 176.215 g/mol

Synonyms

2,3,5,6-tetrahydro-[1,4']bipyridinyl-4-one, 1-

(pyridin-4-yl)-4-piperidinone, 1-(4-pyridyl)-4-

piperidone, 4-Piperidinone,1-(4-pyridinyl), 1-

(pyridin-4-yl)-4-oxopiperidine

Physical Properties
Density: 1.164 g/cm³Boiling Point: 340.797°C at

760 mmHgFlash Point: 159.908°C

Synthesis and Formulation
While a specific, detailed experimental protocol for the synthesis of 1-Pyridin-4-ylpiperidin-4-
one is not readily available in public literature, its structure suggests several viable synthetic

routes based on established methodologies for analogous piperidin-4-one derivatives.

Potential Synthesis Pathway: Nucleophilic Aromatic
Substitution and Cyclization
A plausible synthetic approach involves the nucleophilic aromatic substitution of a suitable

pyridine derivative with a piperidin-4-one precursor, followed by cyclization.
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A potential synthetic workflow for 1-Pyridin-4-ylpiperidin-4-one.

A related synthesis for 1-(Pyridin-4-yl)-piperidine-4-carboxylic acid involves the reaction of 4-

Chloropyridine hydrochloride and ethyl isonicotinate in the presence of triethylamine in an

ethanol/water solvent system, heated in a sealed tube.[1] This suggests that similar conditions

could be adapted for the synthesis of the target compound.

Biological Activity and Therapeutic Potential
The piperidin-4-one scaffold is a well-established pharmacophore present in a multitude of

biologically active molecules.[2] Derivatives of piperidin-4-one have demonstrated a wide range

of pharmacological activities, including anticancer, anti-HIV, and antimicrobial effects.[2][3]
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Putative Signaling Pathway Involvement
Given the prevalence of pyridine and piperidine moieties in kinase inhibitors and other signaling

modulators, it is plausible that 1-Pyridin-4-ylpiperidin-4-one could interact with various

intracellular signaling pathways. The diagram below illustrates a generalized signaling cascade

that is often targeted by small molecule inhibitors containing similar heterocyclic scaffolds.
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Generalized MAPK and PI3K/AKT signaling pathways.

Experimental Protocols for Biological Evaluation
To ascertain the specific biological activities of 1-Pyridin-4-ylpiperidin-4-one, a series of in

vitro and in vivo assays would be necessary. The following are generalized protocols that could
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be adapted for this purpose.

In Vitro Cytotoxicity Assay (MTT Assay)
This assay is a colorimetric method for assessing cell metabolic activity and can be used to

determine the cytotoxic potential of a compound.
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Workflow for an in vitro MTT cytotoxicity assay.
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Conclusion
1-Pyridin-4-ylpiperidin-4-one represents a molecule with significant potential for further

investigation in the field of drug discovery. Its structural similarity to known bioactive

compounds suggests a range of possible pharmacological activities. The synthetic and

experimental frameworks provided in this guide offer a starting point for researchers to explore

the therapeutic utility of this and related compounds. Further studies are warranted to fully

elucidate its synthetic accessibility, biological activity, and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1312640?utm_src=pdf-body
https://www.benchchem.com/product/b1312640?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/1-pyridin-4-yl-piperidine-4-carboxylic-acid.htm
https://www.chemicalbook.com/synthesis/1-pyridin-4-yl-piperidine-4-carboxylic-acid.htm
https://pubmed.ncbi.nlm.nih.gov/22876947/
https://www.chemrevlett.com/article_132113_57451e45b884209613a9d1d8167163e9.pdf
https://www.benchchem.com/product/b1312640#molecular-weight-and-formula-of-1-pyridin-4-ylpiperidin-4-one
https://www.benchchem.com/product/b1312640#molecular-weight-and-formula-of-1-pyridin-4-ylpiperidin-4-one
https://www.benchchem.com/product/b1312640#molecular-weight-and-formula-of-1-pyridin-4-ylpiperidin-4-one
https://www.benchchem.com/product/b1312640#molecular-weight-and-formula-of-1-pyridin-4-ylpiperidin-4-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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